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Compound of Interest
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Cat. No.: B562851

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of Carbaryl-
d7, a deuterated isotopologue of the carbamate insecticide Carbaryl. Utilized as an internal
standard in analytical methodologies such as gas chromatography-mass spectrometry (GC-
MS) and liquid chromatography-mass spectrometry (LC-MS), a thorough understanding of its
solubility is critical for accurate quantification of Carbaryl in various matrices. This document
compiles available solubility data, outlines relevant experimental protocols for solubility
determination, and presents a logical workflow for assessing solubility.

Core Topic: Solubility Profile of Carbaryl-d7

Carbaryl-d7, with the chemical formula C12H4D7NO2, is a solid at room temperature.[1] Its
solubility is a key physicochemical property influencing its handling, formulation of standard
solutions, and its behavior in analytical systems. While specific quantitative solubility data for
Carbaryl-d7 is limited in publicly available literature, a combination of qualitative information,
data from commercial standards, and solubility data for its non-deuterated analogue, Carbaryl,
provides a robust profile.

The Impact of Deuteration on Solubility

The replacement of hydrogen with deuterium can subtly alter a molecule's physicochemical
properties, including solubility. This is due to differences in bond strength and vibrational
energy between C-H and C-D bonds, which can affect intermolecular interactions. For some
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deuterated compounds, an increase in solubility has been observed. For instance, the solubility
of flurbiprofen-d8 was found to be twice that of its non-deuterated counterpart.[2] However, in
nonpolar solvents, the difference in solubility between a deuterated compound and its parent
compound is often negligible.

Quantitative and Qualitative Solubility Data

Due to a lack of extensive studies on Carbaryl-d7, the quantitative solubility data for the non-
deuterated Carbaryl is presented below as a strong proxy. This is complemented by the
available qualitative and inferred quantitative data for Carbaryl-d7.

Solubility of Carbaryl-d7

L Temperature
Solvent Solubility °C) Data Type Source
o . Quantitative
Acetonitrile =100 pg/mL Not Specified Restek[3][4][5]
(Inferred)
) - o Cayman
Chloroform Slightly Soluble Not Specified Qualitative ]
Chemical[1]
. . I Cayman
Ethyl Acetate Slightly Soluble Not Specified Qualitative ]
Chemical[1]
: . I Cayman
Methanol Slightly Soluble Not Specified Qualitative ]
Chemical[1]

Solubility of Carbaryl (Non-deuterated)
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Solvent Solubility (g/kg of solvent)  Temperature (°C)
Dimethylformamide 400 - 450 25
Dimethyl sulfoxide 400 - 450 25
Acetone 200 - 300 25
Cyclohexanone 200 - 250 25
Isopropanol 100 25
Xylene 100 25

Source: PubChem[6]

Based on the data for Carbaryl, it is anticipated that Carbaryl-d7 will exhibit high solubility in

polar organic solvents such as dimethylformamide, dimethyl sulfoxide, and acetone.[6][7][8]

Experimental Protocols for Solubility Determination

The following section outlines a general methodology for determining the solubility of a

compound like Carbaryl-d7 in organic solvents, based on established international guidelines

such as CIPAC Method MT 181.[9][10]

Objective

To determine the saturation concentration of Carbaryl-d7 in a given organic solvent at a

specified temperature.

Materials and Apparatus
e Carbaryl-d7 (solid)

o High-purity analytical grade organic solvents
e Analytical balance (accurate to at least 0.1 mg)

o Stoppered graduated cylinders or flasks (e.g., 10 mL)
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Vortex mixer or magnetic stirrer
Constant temperature bath or incubator
Syringe filters (chemically compatible with the solvent)

Analytical instrumentation for quantification (e.g., HPLC-UV, LC-MS)

Procedure

1.

Preliminary Test:
Weigh approximately 10 mg of Carbaryl-d7 into a test tube or small flask.
Incrementally add the selected organic solvent (e.g., in 0.5 mL or 1.0 mL aliquots).

After each addition, vigorously agitate the mixture (e.g., using a vortex mixer) for a set period
until the solid is fully dissolved.

Record the total volume of solvent required to achieve complete dissolution. This provides an
approximate solubility range to inform the main test.

. Main Test (Flask Method):

Based on the preliminary test, weigh an appropriate amount of Carbaryl-d7 into a flask. The
amount should be chosen to ensure that a saturated solution is formed.

Add a known volume of the organic solvent to the flask.
Seal the flask and place it in a constant temperature bath (e.g., 25 °C + 1 °C).

Agitate the mixture for an extended period (e.g., 24-48 hours) to ensure equilibrium is
reached.

After reaching equilibrium, allow the solution to stand undisturbed in the temperature bath for
a sufficient time to allow any undissolved solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.
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« Filter the sample through a syringe filter that is compatible with the solvent to remove any
undissolved microparticles.

o Accurately dilute the filtered saturated solution with the same solvent to a concentration
suitable for the analytical method.

» Quantify the concentration of Carbaryl-d7 in the diluted solution using a validated analytical
method (e.g., HPLC with a calibration curve).

o Calculate the solubility by taking into account the dilution factor. The determination should be
performed in duplicate or triplicate.

3. Data Reporting:

» Report the solubility in units of mass per volume (e.g., mg/mL or g/L) or mass per mass (e.g.,
a/kg).

Specify the temperature at which the solubility was determined.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the solubility of Carbaryl-
d7 in an organic solvent.
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Workflow for Solubility Determination of Carbaryl-d7

Preliminary Test:
Estimate solubility range

Inform amount

Equilibrate at constant temperature
(e.g., 24-48h with agitation)

Settle undissolved solid

Sample and filter supernatant

Dilute sample

Analyze by HPLC or LC-MS

Click to download full resolution via product page

Caption: Workflow for determining the solubility of Carbaryl-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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